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Compound of Interest

Compound Name: 2'-Hydroxy-1'-acetonaphthone

Cat. No.: B1346886

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research
and development. The information provided is based on publicly available safety data sheets
and chemical databases. It is not exhaustive and should be supplemented with internal safety
protocols and a thorough review of the most current Safety Data Sheet (SDS) before handling
this chemical.

Chemical Identification and Physical Properties

2'-Hydroxy-1'-acetonaphthone is an aromatic ketone that serves as a versatile intermediate
in organic synthesis. Understanding its physical and chemical properties is fundamental to its
safe handling.
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Chemical Name

2'-Hydroxy-1'-acetonaphthone

1-Acetyl-2-naphthol, 1-(2-

Synonyms [1]
hydroxy-1-naphthyl)ethanone

CAS Number 574-19-6 [1]

Molecular Formula C12H1002 [2]

Molecular Weight 186.21 g/mol [1][2]
Light yellow to brown to dark

Appearance [2]
green powder or crystals

Melting Point 65-67 °C [11[3]

B ) 130-132 °C at 2 mmHg178 °C

Boiling Point [2][4]
at 13 mmHg

pKa 8.12 £ 0.50 [5]
Soluble in organic solvents

Solubility such as ethanol, ether, and [3]
chloroform.

Flash Point Not applicable [1]

Hazard Identification and GHS Classification

2'-Hydroxy-1'-acetonaphthone is classified as a hazardous substance. The following table

summarizes its GHS classification.

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://pubmed.ncbi.nlm.nih.gov/11425356/
https://pubmed.ncbi.nlm.nih.gov/11425356/
https://www.airgas.com/msds/004489.pdf
https://pubmed.ncbi.nlm.nih.gov/11425356/
https://www.airgas.com/msds/004489.pdf
https://www.airgas.com/msds/004489.pdf
https://pubmed.ncbi.nlm.nih.gov/11425356/
https://www.osha.gov/sites/default/files/publications/OSHA_3644.pdf
https://www.airgas.com/msds/004489.pdf
https://www.esco-net.com/wcs/escort/ItemFile/shiire_shohin/DF011/DF01165/DF0116593/DF0116593_DOC_SDS_ENG_INP(01).pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3927066/
https://www.osha.gov/sites/default/files/publications/OSHA_3644.pdf
https://pubmed.ncbi.nlm.nih.gov/11425356/
https://www.benchchem.com/product/b1346886?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Hazard Class Category Hazard Statement

H315: Causes skin irritation.[2]

Skin Irritation 2
[61[7]
o H319: Causes serious eye
Eye Irritation 2 o
irritation.[2][6][7]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation.[1][6][7]

Signal Word: Warning[2][7]
Hazard Pictogram:

lwialt text

Toxicological Information

Quantitative toxicological data, such as LD50 (median lethal dose) and LC50 (median lethal
concentration), for 2'-Hydroxy-1'-acetonaphthone are not readily available in the reviewed
public resources. The compound is generally considered to be of low toxicity, but appropriate
safety precautions are necessary due to its irritant properties.[3]

Experimental Protocols for Hazard Evaluation (General
Examples)

While specific experimental data for 2'-Hydroxy-1'-acetonaphthone is not available, the
following are general descriptions of standard toxicological tests used to determine the hazard
classifications listed above.

Skin Irritation Test (Based on OECD Guideline 404): This test is typically conducted on albino
rabbits. A small amount of the test substance (e.g., 0.5 g) is applied to a shaved patch of skin
and covered with a gauze patch. The site is observed for signs of erythema (redness) and
edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal. The
severity of the reactions is scored to determine the irritation potential.
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Eye Irritation Test (Based on OECD Guideline 405 - Draize Test): A small amount of the
substance (e.g., 0.1 mL or 0.1 g) is instilled into the conjunctival sac of one eye of an albino
rabbit, with the other eye serving as a control. The eyes are examined for effects on the
cornea, iris, and conjunctiva at specific intervals. The severity and reversibility of any observed
lesions are recorded to classify the substance's eye irritation potential.[8][9]

Safety and Handling Precautions
Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
dust.[10]

e Ensure that an eyewash station and safety shower are readily accessible in the immediate
work area.

EeLs_QnaLELo_te_ciuLe_EqmpmgnL(EEE)

Specifications

Eye/Face Protection Chemical safety goggles or a face shield.[2][10]

) ) Chemical-resistant gloves (e.qg., nitrile). A lab
Skin Protection )
coat should be worn at all times.[2][10]

For operations that may generate significant
Respiratory Protection dust, a NIOSH-approved N95 dust mask or
higher-level respirator should be used.[1]

Handling and Storage

Avoid contact with skin, eyes, and clothing.[10]

Do not breathe dust.

Wash hands thoroughly after handling.

Keep containers tightly closed and store in a cool, dry, and well-ventilated place.[7]

Store away from incompatible materials such as strong oxidizing agents.
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First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek medical attention if

you feel unwell.[7]

Skin Contact

Immediately wash the affected area with plenty
of soap and water. Remove contaminated
clothing and wash it before reuse. If skin
irritation occurs, get medical advice/attention.[2]
[11]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue
rinsing. If eye irritation persists, get medical
advice/attention.[2][7]

Ingestion

Rinse mouth with water. Do NOT induce
vomiting. Seek medical attention if you feel

unwell.

Fire and Explosion Hazard

2'-Hydroxy-1'-acetonaphthone is a combustible solid.[1]
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Parameter

Information

Extinguishing Media

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Specific Hazards

May emit toxic fumes under fire conditions. As a

dust, it may form explosive mixtures with air.

Fire-Fighting Procedures

Firefighters should wear self-contained
breathing apparatus (SCBA) and full protective
gear. Move containers from the fire area if it can
be done without risk.[11]

Accidental Release Measures

In the event of a spill, follow a structured response to ensure safety and minimize

environmental contamination.
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Initial Response

Spill Occurs

Evacuate Immediate Area & Alert Others

Assess Spill Severity
(Minor vs. Major)

Major Spill

Minor Spill Response

, Major Spill Response

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contact Emergency Services / EHS

Contain Spill with Inert Absorbent Material Secure Area and Prevent Entry

Collect Absorbed Material into a Labeled, Sealable Container

Await Arrival of Trained Response Team

Decontaminate Spill Area with Soap and Water

Dispose of Waste as Hazardous Material

Click to download full resolution via product page

Caption: Workflow for handling a 2'-Hydroxy-1'-acetonaphthone spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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